Cas no 2171587-58-7 (1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide)
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide
- 2171587-58-7
- EN300-1281807
-
- Inchi: 1S/C9H15N3O2S/c10-8(13)6-1-3-12(6)9(14)7-5-11-2-4-15-7/h6-7,11H,1-5H2,(H2,10,13)
- InChI Key: VRRPCZWXYJLSCC-UHFFFAOYSA-N
- SMILES: S1CCNCC1C(N1CCC1C(N)=O)=O
Computed Properties
- Exact Mass: 229.08849790g/mol
- Monoisotopic Mass: 229.08849790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 101Ų
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1281807-0.05g |
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide |
2171587-58-7 | 0.05g |
$1261.0 | 2023-06-07 | ||
| Enamine | EN300-1281807-0.1g |
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide |
2171587-58-7 | 0.1g |
$1320.0 | 2023-06-07 | ||
| Enamine | EN300-1281807-0.25g |
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide |
2171587-58-7 | 0.25g |
$1381.0 | 2023-06-07 | ||
| Enamine | EN300-1281807-0.5g |
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide |
2171587-58-7 | 0.5g |
$1440.0 | 2023-06-07 | ||
| Enamine | EN300-1281807-1.0g |
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide |
2171587-58-7 | 1g |
$1500.0 | 2023-06-07 | ||
| Enamine | EN300-1281807-2.5g |
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide |
2171587-58-7 | 2.5g |
$2940.0 | 2023-06-07 | ||
| Enamine | EN300-1281807-5.0g |
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide |
2171587-58-7 | 5g |
$4349.0 | 2023-06-07 | ||
| Enamine | EN300-1281807-10.0g |
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide |
2171587-58-7 | 10g |
$6450.0 | 2023-06-07 | ||
| Enamine | EN300-1281807-50mg |
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide |
2171587-58-7 | 50mg |
$1068.0 | 2023-10-01 | ||
| Enamine | EN300-1281807-100mg |
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide |
2171587-58-7 | 100mg |
$1119.0 | 2023-10-01 |
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide
Comprehensive Overview of 1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide (CAS No. 2171587-58-7)
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide (CAS No. 2171587-58-7) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound combines a thiomorpholine scaffold with an azetidine-carboxamide moiety, creating a versatile framework for drug discovery. Researchers are particularly interested in its role as a protease inhibitor or kinase modulator, aligning with current trends in targeting protein-protein interactions for diseases like cancer and autoimmune disorders.
In recent years, the demand for small-molecule inhibitors and scaffold-based drug design has surged, driven by advancements in computational chemistry and AI-driven drug discovery. The thiomorpholine ring in this compound offers enhanced metabolic stability compared to traditional morpholine derivatives, addressing a common challenge in pharmacokinetics. Meanwhile, the azetidine-2-carboxamide group introduces conformational rigidity, which is critical for improving target selectivity—a hot topic in precision medicine discussions.
One of the most searched questions in this domain is: "How do heterocyclic compounds like 1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide improve drug bioavailability?" Studies suggest that the sulfur atom in the thiomorpholine ring enhances membrane permeability, while the compact azetidine ring reduces steric hindrance. These properties make it a promising candidate for oral drug formulations, a key focus area for pharmaceutical companies aiming to replace injectable therapies.
The compound’s synthetic accessibility is another highlight. With the rise of green chemistry and flow synthesis techniques, researchers are optimizing routes to produce 2171587-58-7 with minimal waste. This aligns with the industry’s push toward sustainable manufacturing, a topic frequently queried in academic and industrial forums. Analytical methods such as HPLC-MS and NMR are routinely employed to validate its purity, ensuring compliance with ICH guidelines.
From a therapeutic perspective, 1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide is being explored for its potential in neurodegenerative disease research, particularly due to its ability to cross the blood-brain barrier (BBB). This addresses a recurring search query: "Which small molecules can effectively penetrate the BBB?" Its balanced lipophilicity and hydrogen-bonding capacity make it a valuable tool for CNS-targeted drug development.
In summary, CAS No. 2171587-58-7 represents a convergence of modern drug design principles—structural optimization, sustainability, and therapeutic innovation. As the scientific community continues to investigate its applications, this compound is poised to play a pivotal role in addressing unmet medical needs, from oncology to neurology.
2171587-58-7 (1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)